Cas no 2228543-00-6 (4-(but-3-yn-2-yl)-3,5-difluoropyridine)

4-(But-3-yn-2-yl)-3,5-difluoropyridine is a fluorinated pyridine derivative featuring an alkyne functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of fluorine atoms at the 3- and 5-positions enhances its reactivity and potential for further derivatization, particularly in cross-coupling reactions. The butynyl substituent introduces additional functionalization opportunities, such as click chemistry applications. This compound is valued for its structural rigidity and electronic properties, which are beneficial in the design of bioactive molecules and advanced materials. Its well-defined molecular structure ensures consistency in synthetic pathways, supporting its use in high-precision chemical applications.
4-(but-3-yn-2-yl)-3,5-difluoropyridine structure
2228543-00-6 structure
Product Name:4-(but-3-yn-2-yl)-3,5-difluoropyridine
CAS No:2228543-00-6
MF:C9H7F2N
MW:167.155389070511
CID:5849376
PubChem ID:165702556
Update Time:2025-10-24

4-(but-3-yn-2-yl)-3,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(but-3-yn-2-yl)-3,5-difluoropyridine
    • EN300-1761234
    • 2228543-00-6
    • Inchi： 1S/C9H7F2N/c1-3-6(2)9-7(10)4-12-5-8(9)11/h1,4-6H,2H3
    • InChI Key： HDGUHAPECJJZOE-UHFFFAOYSA-N
    • SMILES： FC1C=NC=C(C=1C(C#C)C)F

Computed Properties

  • Exact Mass: 167.05465555g/mol
  • Monoisotopic Mass: 167.05465555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12.9Ų

4-(but-3-yn-2-yl)-3,5-difluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1761234-0.05g
4-(but-3-yn-2-yl)-3,5-difluoropyridine
 2228543-00-6
0.05g
 $1247.0 2023-09-20
Enamine
EN300-1761234-0.1g
4-(but-3-yn-2-yl)-3,5-difluoropyridine
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0.1g
 $1307.0 2023-09-20
Enamine
EN300-1761234-0.25g
4-(but-3-yn-2-yl)-3,5-difluoropyridine
 2228543-00-6
0.25g
 $1366.0 2023-09-20
Enamine
EN300-1761234-0.5g
4-(but-3-yn-2-yl)-3,5-difluoropyridine
 2228543-00-6
0.5g
 $1426.0 2023-09-20
Enamine
EN300-1761234-1.0g
4-(but-3-yn-2-yl)-3,5-difluoropyridine
 2228543-00-6
1g
 $1485.0 2023-06-03
Enamine
EN300-1761234-2.5g
4-(but-3-yn-2-yl)-3,5-difluoropyridine
 2228543-00-6
2.5g
 $2912.0 2023-09-20
Enamine
EN300-1761234-5.0g
4-(but-3-yn-2-yl)-3,5-difluoropyridine
 2228543-00-6
5g
 $4309.0 2023-06-03
Enamine
EN300-1761234-10.0g
4-(but-3-yn-2-yl)-3,5-difluoropyridine
 2228543-00-6
10g
 $6390.0 2023-06-03
Enamine
EN300-1761234-1g
4-(but-3-yn-2-yl)-3,5-difluoropyridine
 2228543-00-6
1g
 $1485.0 2023-09-20
Enamine
EN300-1761234-5g
4-(but-3-yn-2-yl)-3,5-difluoropyridine
 2228543-00-6
5g
 $4309.0 2023-09-20

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